Cas no 302929-96-0 (1-(5-Methoxy-1-methyl-1H-benzimidazol-2-yl)thio-3,3-dimethylbutan-2-one)

• Product Name: 1-(5-Methoxy-1-methyl-1H-benzimidazol-2-yl)thio-3,3-dimethylbutan-2-one
• CAS No: 302929-96-0
• MF: C₁₅H₂₀N₂O₂S
• MW: 292.396502494812
• CID: 1085662
• PubChem ID: 867593
• Update Time: 2025-10-16

1-(5-Methoxy-1-methyl-1H-benzimidazol-2-yl)thio-3,3-dimethylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-((5-Methoxy-1-methyl-1H-benzo[d]imidazol-2-yl)thio)-3,3-dimethylbutan-2-one
• 1-(5-methoxy-1-methylbenzimidazol-2-yl)sulfanyl-3,3-dimethylbutan-2-one
• 1-[(5-methoxy-1-methyl-1H-benzimidazol-2-yl)thio]-3,3-dimethylbutan-2-one(SALTDATA: HBr)
• HMS1584A10
• HMS2479A10
• 302929-96-0
• CHEMBRDG-BB 5659877
• AB00092177-01
• 1-[(5-METHOXY-1-METHYL-1H-BENZIMIDAZOL-2-YL)THIO]-3,3-DIMETHYLBUTAN-2-ONE
• DB-180610
• AKOS022184468
• 1-[(5-methoxy-1-methyl-1H-benzimidazol-2-yl)thio]-3,3-dimethyl-2-butanone
• Oprea1_371452
• SR-01000216186
• 1-[(5-methoxy-1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-3,3-dimethylbutan-2-one
• MLS000579127
• DTXSID20357765
• CHEMBL1431868
• 1-[(5-Methoxy-1-methyl-1H-benzimidazol-2-yl)sulfanyl]-3,3-dimethylbutan-2-one
• SR-01000216186-1
• SMR000186715
• 1-(5-Methoxy-1-methyl-1H-benzimidazol-2-yl)thio-3,3-dimethylbutan-2-one

• Inchi： 1S/C15H20N2O2S/c1-15(2,3)13(18)9-20-14-16-11-8-10(19-5)6-7-12(11)17(14)4/h6-8H,9H2,1-5H3
• InChI Key： VGIUEAVXLPQMSX-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=C(C=CC=2N1C)OC)CC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 292.12500
• Monoisotopic Mass: 292.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 436.7°C at 760 mmHg
• Flash Point: 217.9°C
• Refractive Index: 1.575
• PSA: 69.42000
• LogP: 3.28920

Additional information on 1-(5-Methoxy-1-methyl-1H-benzimidazol-2-yl)thio-3,3-dimethylbutan-2-one

1-(5-Methoxy-1-methyl-1H-benzimidazol-2-yl)thio-3,3-dimethylbutan-2-one (CAS No. 302929-96-0): A Comprehensive Overview

The compound 1-(5-Methoxy-1-methyl-1H-benzimidazol-2-yl)thio-3,3-dimethylbutan-2-one (CAS No. 302929-96-0) is a specialized benzimidazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methoxy group and a thioether linkage, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

In recent years, the demand for heterocyclic compounds like benzimidazoles has surged due to their versatility in drug discovery. The 1-(5-Methoxy-1-methyl-1H-benzimidazol-2-yl)thio-3,3-dimethylbutan-2-one stands out for its potential as a kinase inhibitor or enzyme modulator, aligning with the growing focus on targeted therapies in oncology and metabolic diseases. Researchers are particularly intrigued by its structural motifs, which resemble those found in FDA-approved drugs for inflammatory and infectious diseases.

The synthesis of 302929-96-0 involves multi-step organic reactions, often starting from 2-chloro-1-methyl-5-methoxybenzimidazole. Its thioether side chain enhances lipophilicity, a critical factor for improving membrane permeability in drug candidates. This property is frequently highlighted in QSAR studies (Quantitative Structure-Activity Relationship), a hot topic in computational chemistry and AI-driven drug design.

From an industrial perspective, 1-(5-Methoxy-1-methyl-1H-benzimidazol-2-yl)thio-3,3-dimethylbutan-2-one is often discussed in patent literature for its role in crop protection formulations. Its benzimidazole core exhibits fungicidal activity, addressing the global need for sustainable agrochemicals amid climate change challenges. Companies exploring green chemistry alternatives are investigating derivatives of this compound to reduce environmental persistence.

Analytical characterization of CAS 302929-96-0 typically employs HPLC-MS and NMR spectroscopy, techniques widely searched by analytical chemists. The compound’s chromatographic behavior and fragmentation patterns are documented in several method development studies, reflecting the industry’s emphasis on quality control in API (Active Pharmaceutical Ingredient) manufacturing.

In conclusion, 1-(5-Methoxy-1-methyl-1H-benzimidazol-2-yl)thio-3,3-dimethylbutan-2-one represents a compelling case study at the intersection of medicinal chemistry and material science. Its adaptability to both therapeutic and agricultural applications underscores the importance of molecular diversification in addressing 21st-century challenges. As research progresses, this compound may emerge as a key player in next-generation small-molecule therapeutics and smart agrochemicals.